Cas no 1235235-75-2 (N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide
• CAS No: 1235235-75-2
• MF: C₂₀H₃₂N₄O₃
• MW: 376.493084907532
• CID: 6078454
• PubChem ID: 49688143
• Update Time: 2025-05-21

N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide
• N-tert-butyl-4-[[(4-ethoxyphenyl)carbamoylamino]methyl]piperidine-1-carboxamide
• N-tert-butyl-4-({[(4-ethoxyphenyl)carbamoyl]amino}methyl)piperidine-1-carboxamide
• N-(tert-butyl)-4-((3-(4-ethoxyphenyl)ureido)methyl)piperidine-1-carboxamide
• VU0631185-1
• F5033-2755
• 1235235-75-2
• AKOS024491968

• Inchi： 1S/C20H32N4O3/c1-5-27-17-8-6-16(7-9-17)22-18(25)21-14-15-10-12-24(13-11-15)19(26)23-20(2,3)4/h6-9,15H,5,10-14H2,1-4H3,(H,23,26)(H2,21,22,25)
• InChI Key： ZOANTHPENAFRMO-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNC(=O)NC2=CC=C(OCC)C=C2)CC1

Computed Properties

• Exact Mass: 376.247
• Monoisotopic Mass: 376.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide

N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide (CAS No. 1235235-75-2): A Comprehensive Overview

N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide (CAS No. 1235235-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its complex structure and unique properties, is increasingly being explored for its potential applications in drug discovery and development. The presence of both piperidine and carboxamide functional groups makes it a versatile intermediate in synthetic chemistry.

The molecular structure of N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide includes a tert-butyl group, which enhances its stability and solubility in organic solvents. The 4-ethoxyphenyl moiety contributes to its potential bioactivity, making it a candidate for further pharmacological studies. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in modern medicine.

One of the key advantages of N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide is its synthetic accessibility. The compound can be prepared through multi-step organic reactions, including urea formation and amide coupling. Its purity and yield are critical factors for researchers, as they directly impact its applicability in high-throughput screening and preclinical studies. The compound's CAS No. 1235235-75-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for piperidine derivatives has surged due to their widespread use in medicinal chemistry. N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide fits into this trend, offering a promising scaffold for the development of novel therapeutics. Its potential applications extend to areas such as central nervous system (CNS) disorders, inflammatory diseases, and cancer research, aligning with current healthcare priorities.

The compound's physicochemical properties, including its molecular weight, logP, and hydrogen bonding capacity, are crucial for its pharmacokinetic profile. These attributes are often analyzed using computational tools like molecular docking and QSAR modeling, which help predict its behavior in biological systems. Such analyses are essential for optimizing its structure-activity relationship (SAR) and improving its drug-like properties.

From a commercial perspective, N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its pricing and availability are influenced by factors such as synthetic complexity, market demand, and regulatory requirements. Companies involved in its production often highlight its high purity and compliance with Good Manufacturing Practices (GMP) to attract potential buyers.

Looking ahead, the future of N-tert-butyl-4-({(4-ethoxyphenyl)carbamoylamino}methyl)piperidine-1-carboxamide appears promising. As the pharmaceutical industry continues to explore new chemical entities, this compound's unique features position it as a valuable asset in drug discovery pipelines. Its potential to address unmet medical needs, combined with advancements in synthetic methodologies, ensures its relevance in the evolving landscape of medicinal chemistry.